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Compound of Interest

Compound Name: (4S)-N-Cbz-4-hydroxy-azepane
CAS No.: 1292324-55-0
Cat. No.: B3342159

Get Quote

. J

CAS 1292324-55-0 | Chiral Scaffold for Drug
Development
Chemical Identity & Core Properties

This compound serves as a protected, chiral seven-membered ring intermediate. Its primary
utility lies in introducing the azepane ring with defined stereochemistry at the C4 position, a
structural motif found in V1a receptor antagonists like Balovaptan.
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Specification

Chemical Name

Benzyl (4S)-4-hydroxyazepane-1-carboxylate

CAS Number

1292324-55-0

Synonyms

(S)-1-N-Cbz-4-hydroxyazepane; (S)-1-CBZ-
Hexahydro-1H-azepin-4-ol

Molecular Formula

C14H19NO3

Molecular Weight

249.31 g/mol

Chiral Center

C4 (S-configuration)

Viscous colorless to pale yellow oil (often

Appearance — . . .
solidifies upon high purity/cooling)
. Soluble in DCM, MeOH, EtOAc, DMSO;
Solubility )
Insoluble in water
(R)-Enantiomer: 1017575-76-3 Racemic:
Related CAS

648418-25-1 Ketone Precursor: 1208-75-9

Synthesis & Production Methodologies

The synthesis of (4S)-1-Chz-4-hydroxy-azepane requires strict stereocontrol. While racemic

synthesis followed by chiral resolution is possible, modern process chemistry favors

Asymmetric Transfer Hydrogenation (ATH) or Biocatalytic Reduction of the corresponding

ketone.

A. Precursor Preparation: 1-Chz-4-oxoazepane

Before the chiral step, the ketone core must be assembled.

o Starting Material: 1-Benzyl-4-piperidone (or similar commercially available piperidones) can

be ring-expanded, but a more direct route often employs Ring-Closing Metathesis (RCM) or

Dieckmann condensation of diesters followed by decarboxylation.

¢ Protection: The nitrogen is protected with a Carboxybenzyl (Cbz) group using Benzyl
chloroformate (Cbz-Cl) and a base (NazCO:s) to yield 1-Cbz-4-oxoazepane (CAS 1208-75-9).
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B. Core Protocol: Asymmetric Transfer Hydrogenation
(ATH)

This protocol describes the reduction of the ketone to the (S)-alcohol using a Ruthenium-Noyori
catalyst. This method is preferred for its scalability and high enantiomeric excess (ee).

Reagents:

Substrate: 1-Cbz-4-oxoazepane (1.0 eq)

Catalyst: RuCl (0.5 - 1.0 mol%)

Hydrogen Source: Formic acid / Triethylamine (5:2 azeotropic mixture)

Solvent: Dichloromethane (DCM) or Methanol (MeOH)

Step-by-Step Methodology:

Inertion: Purge a reaction vessel with nitrogen.
o Dissolution: Dissolve 1-Cbz-4-oxoazepane in degassed DCM (0.5 M concentration).

o Catalyst Addition: Add RuCl. Note: The (S,S)-ligand typically yields the (S)-alcohol, but this
must be empirically verified as ligand-substrate matching can vary.

e Initiation: Add the Formic acid/TEA mixture dropwise at 0°C.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12—24 hours.
Monitor consumption of ketone via TLC (SiOz; Hexane:EtOAc 7:3) or HPLC.

e Quench & Workup: Wash the reaction mixture with water (2x) and brine (1x). Dry the organic
layer over NazSOa.

 Purification: Concentrate under reduced pressure. Purify via flash column chromatography
(Gradient: 10% - 40% EtOAc in Hexanes) to isolate the pure (S)-enantiomer.

C. Alternative: Biocatalytic Reduction (KRED)
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For higher optical purity (>99% ee), Ketoreductases (KREDs) are employed.

e Enzyme: Screen KRED panels (e.g., Codexis or similar libraries) for (S)-selectivity.
o Cofactor: NADPH (regenerated via Glucose Dehydrogenase/Glucose).

o Condition: Aqueous buffer (pH 7.0) with DMSO co-solvent (10%).

Visualization of Synthesis Workflow

The following diagram illustrates the logic flow from the ketone precursor to the final chiral
scaffold, including critical quality control checkpoints.
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Caption: Logical workflow for the stereoselective synthesis of (4S)-1-Cbz-4-hydroxy-azepane
from its ketone precursor.

Applications in Drug Discovery

The (4S)-1-Cbz-4-hydroxy-azepane scaffold is a privileged structure in medicinal chemistry,
primarily due to the conformational flexibility of the seven-membered ring combined with the
rigid stereocenter.

Case Study: Balovaptan (V1a Receptor Antagonist)

Balovaptan (RG7314) is a vasopressin la (V1a) receptor antagonist developed by Roche for
autism spectrum disorders and PTSD.

» Role of the Scaffold: The azepane ring mimics the spatial arrangement of peptide turns
found in the native vasopressin ligand.
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» Stereochemistry Criticality: The (S)-configuration of the hydroxyl group (often derivatized into
an ether or amine in the final drug) is essential for high-affinity binding to the V1a receptor
pocket. The (R)-enantiomer typically shows significantly reduced potency (e.g., >100-fold
loss in

Other Applications

o Cathepsin K Inhibitors: Azepane nitriles derived from this alcohol are explored for
osteoporosis treatment.

o Glycomimetics: Polyhydroxylated azepanes (derived from further oxidation of the ring) act as
iminosugar mimics, inhibiting glycosidases.

Quality Control & Validation (Self-Validating
Protocols)

To ensure the integrity of this building block, the following QC parameters must be met.

A. Enantiomeric Excess (ee) Determination[5]
e Method: Chiral HPLC.

Column: Chiralpak AD-H or OD-H (4.6 x 250 mm).

Mobile Phase: Hexane : Isopropanol (90:10 to 80:20).

Flow Rate: 1.0 mL/min.

Detection: UV @ 210 nm (amide absorption).

Acceptance Criteria: ee > 98.0%.

B. Structural Confirmation

e 1H NMR (400 MHz, CDCIs): Diagnostic signals include the benzylic protons of Cbz (~5.1
ppm, s, 2H), the aromatic protons (7.30-7.40 ppm, m, 5H), and the carbinol proton at C4
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(~3.9 ppm, multiplet). The splitting pattern of the C4 proton helps confirm the ring
conformation but not absolute configuration (requires chiral HPLC or Mosher ester analysis).

e Mass Spectrometry: ESI+ [M+H]+ = 250.14.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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